Cas no 13889-95-7 (Carbonochloridothioicacid, S-(1,1-dimethylethyl) ester)

Carbonochloridothioic acid, S-(1,1-dimethylethyl) ester, is a thiocarbonyl chloride derivative with applications in organic synthesis and chemical intermediates. Its structure, featuring a tert-butyl thioester group, enhances stability and reactivity in nucleophilic substitution reactions. This compound is particularly useful in the preparation of thiocarbamates, thioesters, and other sulfur-containing derivatives. The tert-butyl moiety provides steric hindrance, improving selectivity in synthetic pathways. It is commonly employed in peptide chemistry and pharmaceutical research due to its efficient acylating properties. Handling requires caution under inert conditions due to its moisture sensitivity. The compound’s purity and well-defined reactivity make it a valuable reagent in specialized synthetic applications.
Carbonochloridothioicacid, S-(1,1-dimethylethyl) ester structure
13889-95-7 structure
Product Name:Carbonochloridothioicacid, S-(1,1-dimethylethyl) ester
CAS No:13889-95-7
MF:C5H9ClOS
MW:152.642359495163
CID:133548
PubChem ID:24885134
Update Time:2025-11-01

Carbonochloridothioicacid, S-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Carbonochloridothioicacid, S-(1,1-dimethylethyl) ester
    • S-tert-butyl chloromethanethioate
    • tert-Butyl chlorothioformate
    • 1,1-dimethylethylthiocarbonyl chloride
    • S-t-butyl chlorothioformate
    • S-tert-butyl carbonochloridothioate
    • S-tert-Butyl chlorothioforMate
    • t-butyl chlorothioformate
    • t-butyl chlorothiolformate
    • S-TERT-BUTYL CHLOROTHIOFORMATE, 96%
    • AKOS015908970
    • (TERT-BUTYLSULFANYL)(CHLORO)METHANONE
    • 13889-95-7
    • DTXSID40499494
    • J-007195
    • S-TERT-BUTYL CHLOROTHIOFORMATE, 96per cent
    • SCHEMBL515258
    • Carbonochloridothioic acid, S-(1,1-dimethylethyl) ester
    • Carbonochloridothioicacid,s-(1,1-dimethylethyl)ester
    • 625-456-3
    • MDL: MFCD09265068
    • Inchi: 1S/C5H9ClOS/c1-5(2,3)8-4(6)7/h1-3H3
    • InChI Key: IFVLGABUISIOQQ-UHFFFAOYSA-N
    • SMILES: ClC(=O)SC(C)(C)C

Computed Properties

  • Exact Mass: 152.00600
  • Monoisotopic Mass: 152.0062638g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 95.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 0.967 g/mL at 25 °C
  • Boiling Point: 32 °C/5 mmHg
  • Flash Point: Fahrenheit: 91.4 ° f
    Celsius: 33 ° c
  • Refractive Index: n20/D 1.4727
  • PSA: 42.37000
  • LogP: 2.87690
  • Vapor Pressure: 2.1±0.3 mmHg at 25°C

Carbonochloridothioicacid, S-(1,1-dimethylethyl) ester Security Information

  • Symbol: GHS02 GHS05
  • Signal Word:Danger
  • Hazard Statement: H226-H314
  • Warning Statement: P280-P305+P351+P338-P310
  • Hazardous Material transportation number:UN 2924 3/PG 3
  • WGK Germany:3
  • Hazard Category Code: 10-35
  • Safety Instruction: S26
  • Hazardous Material Identification: C
  • Risk Phrases:R10
  • Safety Term:S26-36/37/39-45
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Carbonochloridothioicacid, S-(1,1-dimethylethyl) ester Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Carbonochloridothioicacid, S-(1,1-dimethylethyl) ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
672939-5G
Carbonochloridothioicacid, S-(1,1-dimethylethyl) ester
13889-95-7 96%
5G
¥1184.58 2022-02-24
SHENG KE LU SI SHENG WU JI SHU
sc-229164-5g
S-tert-Butyl chlorothioformate,
13889-95-7 ≥95%
5g
¥895.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-229164-5 g
S-tert-Butyl chlorothioformate,
13889-95-7 ≥95%
5g
¥895.00 2023-07-10

Carbonochloridothioicacid, S-(1,1-dimethylethyl) ester Related Literature

Additional information on Carbonochloridothioicacid, S-(1,1-dimethylethyl) ester

Carbonochloridothioic Acid, S-(1,1-dimethylethyl) Ester (CAS No. 13889-95-7): A Comprehensive Overview

Carbonochloridothioic Acid, S-(1,1-dimethylethyl) Ester, identified by its CAS number 13889-95-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various synthetic applications and has been the subject of numerous studies aimed at elucidating its mechanisms and potential applications.

The molecular structure of Carbonochloridothioic Acid, S-(1,1-dimethylethyl) Ester consists of a carbonochloridothioic acid moiety esterified with S-(1,1-dimethylethyl) group. This configuration imparts distinct reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the dimethyl tert-butyl group enhances its solubility in organic solvents, facilitating its use in various chemical reactions and processes.

In recent years, Carbonochloridothioic Acid, S-(1,1-dimethylethyl) Ester has been extensively studied for its potential applications in pharmaceutical chemistry. Researchers have explored its utility as a building block in the synthesis of heterocyclic compounds, which are widely used in medicinal chemistry due to their diverse biological activities. The compound's ability to undergo selective reactions under mild conditions makes it an attractive candidate for the development of novel therapeutic agents.

One of the most compelling aspects of Carbonochloridothioic Acid, S-(1,1-dimethylethyl) Ester is its role in the synthesis of bioactive molecules. Studies have demonstrated its effectiveness in constructing complex scaffolds that mimic natural products with known pharmacological properties. For instance, researchers have utilized this compound to develop inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation. The precision offered by its reactivity allows for the creation of molecules with high selectivity and low toxicity.

The chemical properties of Carbonochloridothioic Acid, S-(1,1-dimethylethyl) Ester also make it a valuable tool in materials science. Its stability under various conditions and compatibility with a wide range of functional groups have led to its use in the development of advanced materials with tailored properties. These materials find applications in areas such as catalysis, polymer science, and nanotechnology, where precise control over molecular structure is essential.

The synthesis of Carbonochloridothioic Acid, S-(1,1-dimethylethyl) Ester is another area of active research. Chemists have developed efficient synthetic routes that optimize yield and purity while minimizing environmental impact. These methods often involve multi-step reactions that require careful optimization to achieve the desired product. The advancements in synthetic methodologies have not only improved the accessibility of this compound but also paved the way for further innovation in related fields.

In conclusion, Carbonochloridothioic Acid, S-(1,1-dimethylethyl) Ester (CAS No. 13889-95-7) is a versatile compound with significant implications in pharmaceutical and materials science research. Its unique structural features and reactivity make it an indispensable tool for chemists seeking to develop novel bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in the chemical community is likely to grow even further.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk